MicroRNAs (miRNAs) represent a class of small noncoding RNAs that are considered a novel emerging class of disease biomarkers in a variety of afflictions. Sensitive detection of miRNA is typically achieved using hybridization-based methods coupled with genetic amplification techniques. Although their sensitivity has improved, amplification techniques often present erroneous results due to their complexity. In addition, the use of these techniques is usually linked to the application of protein enzymes, the activity of which is dependent on the temperature and pH of the medium. To address these drawbacks, an alternative genetic enzyme for the highly sensitive detection of miRNAs is proposed in this work. Multicomponent nucleic acid enzymes (MNAzymes), coupled with the use of DNA-functionalized gold nanoparticles (AuNPs), were used in this study to develop an isothermal signal amplification strategy for visual genetic detection. miR146a, a biomarker of bovine mastitis present in milk, was selected as a model analyte. The developed methodology is easily carried out in 80 min at 50 °C, generating a low visual limit of detection of 250 pM based on the observation of a color change. The methodology was successfully applied to the detection of miR146a in raw cow milk samples.Graphical Abstract

The weak fluorescence efficiency of copper nanoclusters (Cu NCs) limits their wide applications in biosensing and bioimaging areas, while the aggregation-induced emission (AIE) effect is anticipated to increase their luminescence intensity. Herein, the weak red emission of Cu NCs is increased considerably by the addition of lanthanide Tb3+, ascribed to the AIE effect. Monitoring of spores contamination can be carried out by determining the level of 2, 6-dipicolinic acid (DPA), which is a marker of spores. Due to the stronger synergy between DPA and Tb3+ for its clamped configuration of adjacent pyridine nitrogen group with the carboxylic acid group, the addition of DPA leads Tb3+ to be taken away from Cu NCs through a stronger coordination effect, causing Cu NCs to return to the dispersed state and weakened fluorescence. Based on this, an "off–on-off" fluorescent probe for DPA sensing was built, in which Tb3+ was used as a bridge to achieve AIE enhanced fluorescence effect on Cu NCs as well as a specific recognizer of DPA. The detection range for DPA was 0.1–60 μM and the detection limit was 0.06 μM, which was much lower than the infectious dose of anthrax spores. Since DPA is a unique biomarker for bacterial spores, the method was applied to the detection of actual bacterial spores and satisfactory results were obtained with a detection limit of 4.9*103 CFU mL−1.Graphical Abstract

The development of a disposable electrochemical paper-based analytical device (ePAD) is described using a novel formulation of conductive ink that combines graphite powder, polyester resin, and acetone. As a proof of concept, the proposed sensor was utilized for paracetamol (PAR) sensing. The introduced ink was characterized via morphological, structural, and electrochemical analysis, and the results demonstrated appreciable analytical performance. The proposed ePAD provided linear behavior (R2 = 0.99) in the concentration range between 1 and 60 µmol L−1, a limit of detection of 0.2 µmol L−1, and satisfactory reproducibility (RSD ~ 7.7%, n = 5) applying a potential of + 0.81 V vs Ag at the working electrode. The quantification of PAR was demonstrated in different pharmaceutical formulations. The achieved concentrations revealed good agreement with the labeled values, acceptable accuracy (101% and 106%), and no statistical difference from the data obtained by HPLC at the 95% confidence level. The environmental impact of the new device was assessed using AGREE software, which determined a score of 0.85, indicating that it is eco-friendly. During the pharmacokinetic study of PAR, it was found that the drug has a maximum concentration of 23.58 ± 0.01 µmol L−1, a maximum time of 30 min, and a half-life of 2.15 h. These results are comparable to other studies that utilized HPLC. This suggests that the combination of graphite powder and polyester resin can transform conductive ink into an effective ePAD that can potentially be used in various pharmaceutical applications.Graphical abstract

A novel solid-phase microextraction (SPME) coating is presented that uses polybenzimidazole (PBI) as a binder to immobilize micro-size sorbent particles onto a support. An evaluation of the developed binder’s thermal and solvent desorption capabilities demonstrated its compatibility with both gas and liquid chromatography (GC and LC). The incorporation of hydrophilic-lipophilic balanced (HLB) particles provided optimal extraction coverage for an array of chemically diverse analytes possessing a range of hydrophobicities and molecular weights. The developed binder’s performance was assessed by comparing it to a selection of binders commonly used in the literature, including polydimethylsiloxane (PDMS) and polyacrylonitrile (PAN), as well as the more recently developed polyvinylidene fluoride (PVDF) and polytetrafluoroethylene amorphous fluoroplastic (PTFE AF 2400). The results revealed that PBI provides better performance compared to PVDF and PTFE AF 2400 in terms of its environmental impact, while also being convenient for use in coating preparation and offering good matrix compatibility. The thermal analysis revealed that PBI exhibited more than 93% weight retention at 550 °C, which is superior to PVDF’s 80.07% weight retention at 393.78 °C. To the best of our knowledge, this work is the first to use PBI as a particle binder in SPME coatings. The PBI coating maintained high extraction efficiencies under extreme conditions with pH values of 3 and 12. The performance of PBI in combination with HLB was assessed by employing it to extract several drugs of abuse and McReynolds compounds for LC and GC analysis, respectively. The results indicated that PBI performs similarly to PAN for LC but is outperformed by PDMS in GC applications with respect to extraction and desorption kinetics. Nonetheless, the thermal and solvent desorption results indicated that PBI can be used for both applications, as it remains stable at temperatures over 350 °C and is stable when solvent desorption is applied.Graphical abstract

Age-related macular degeneration (AMD) is a progressive chronic neurodegenerative retinal disease leading to vision loss, irreversible blindness, and visual impairment in older adults worldwide. Complement component 3 (C3) protein has been identified as the most predominant biomarker towards early diagnosis of AMD; therefore, there is an utmost requirement for non-invasive detection of C3 protein in the tear fluids of AMD patients. Considering this, we report an insightful electrochemical sensor capable of detecting clinically relevant concentrations ranging from 10 fg/mL to 1 μg/mL using electrospun indium-doped zinc oxide (InZnO) nanofibers as the transducing layer. The InZnO nanofibers have facilitated high anti-C3 antibody loading of 3.42 × 10−9 mol/cm2 and enhanced the overall charge transport mechanism at the sensor interface. The biofunctionalization process of the biosensor was investigated thoroughly using X-ray photoelectron spectroscopy (XPS) as well as different electrochemical techniques. The target C3 proteins were captured on the fabricated biosensor surface and determined through changes in charge transfer resistance (RCT) while executing electrochemical impedance spectroscopy (EIS) and peak current (Ip) in the case of cyclic voltammetry (CV) and differential pulse voltammetry (DPV), respectively. The InZnO nanofiber-based nano-biosensor demonstrated a very low limit of detections (LODs) of 5.214 fg/mL and 0.241 fg/mL with an excellent sensitivity of 4.6709 (ΔR/R) (g/mL)−1 cm−2 and 54.4939 (ΔIp/Ip)% (g/mL)−1 cm−2 for EIS and DPV techniques, respectively. By virtue of high antibody loading, ultrasensitive and ultra-selective capability, the indium-doped ZnO nanofibers show huge potential to be used as a high-performance diagnostic platform for AMD diagnosis.Graphical abstract

The peroxidase-like activity of CdV2O6 nanorods has been considerably improved by modification with N, N-dicarboxymethyl perylene-diimide (PDI) as a photosensitizer. The peroxidase-like behaviors are evaluated by virtue of the colorless chromogenic substrate 3,3',5,5'-tetramethylbenzidine (TMB), which is fast changed into blue oxTMB in the presence of H2O2 in only 90 s. PDI-CdV2O6 exhibits high stability at elevated temperatures and PDI-CdV2O6 retains more than 70% of its catalytic activity over a wide range of 15 to 60 °C. The catalytic mechanism of PDI-CdV2O6 is ascribed to the synergistic interaction between PDI and CdV2O6 and the generation of •O2− radicals. Based on the enhanced peroxidase-like activity of PDI-CdV2O6, a selective colorimetric sensor has been constructed for H2O2 and pyrogallol (PG) with detection limits of 36.5 μM and 0.179 μM, respectively. The feasibility of the proposed sensing platform has been validated by detecting H2O2 in milk and pyrogallol in tap water.Graphical Abstract

A novel dual-amplification system based on CRISPR-Cas12a and horseradish peroxidase (HRP) was developed for colorimetric determination of MC-LR. This dual-amplification was accomplished by combining the nuclease activity of CRISPR-Cas12a with the redox activity of HRP. HRP linked to magnetic beads through an ssDNA (MB-ssDNA-HRP) was used to induce a color change of the 3,3′,5,5′-tetramethylbenzidine (TMB)-H2O2 chromogenic substrate solution. Specific binding of MC-LR with its aptamer initiated the release of a complementary DNA (cDNA), which was designed to activate the trans-cleavage activity of CRISPR-Cas12a. Upon activation, Cas12a cut the ssDNA linker in MB-ssDNA-HRP, causing a reduction of HRP on the magnetic beads. Consequently, the UV–Vis absorbance of the HRP-catalyzed reaction was decreased. The dual-signal amplification facilitated by CRISPR-Cas12a and HRP enabled the colorimetric detection of MC-LR in the range 0.01 to 50 ng·mL−1 with a limit of detection (LOD) of 4.53 pg·mL−1. The practicability of the developed colorimetric method was demonstrated by detecting different levels of MC-LR in spiked real water samples. The recoveries ranged from 86.2 to 118.5% and the relative standard deviation (RSD) was 8.4 to 17.6%. This work provides new inspiration for the construction of effective signal amplification platforms and demonstrates a simple and user-friendly colorimetric method for determination of trace MC-LR.Graphical Abstract

A novel electrochemiluminescence (ECL) aptasensor, using graphite carbonitride (g-C3N4) capped CdS quantum dots (CdS QDs@g-C3N4) and Au nanoparticles decorated triethanolamine (AuNPs@TEOA) as dual coreactants, was proposed for the determination of mucin 1 (MUC1). Higher ECL efficiency was acquired due to the double enhancement contribution of CdS QDs and TEOA to Ru (bpy)32+ ECL. Additionally, AuNPs@TEOA also acted as nanocarrier for MUC1 aptamer immobilization. After the aptasensor was incubated in target MUC1, the decreased ECL emission was obtained because of the poor conductivity of MUC1. The ECL aptasensor displayed a good linear correlation for MUC1 in the range 0.1 pg mL−1 -1000 ng mL−1, and the detection limit was 33 fg mL−1. MUC1 spiked into human serum samples was quantified to assess the practicability of the ECL aptasensor.Graphical abstract

A new magnetic functionalized material based on graphene oxide magnetic nanoparticles named by us, M@GO-TS, was designed and characterized in order to develop a magnetic solid-phase extraction method (MSPE) to enrich inorganic and organic species of lead, mercury, and vanadium. A flow injection (FI) system was used to preconcentrate the metallic and organometallic species simultaneously, while the ultra-trace separation and determination of the selected species were achieved by high-performance liquid chromatography coupled to inductively coupled plasma mass spectrometry (HPLC-ICP MS). Therefore, preconcentration and separation/determination processes were automated and conducted separately. To the best of our knowledge, this is the first method combining an online MSPE and HPLC-ICP MS for multielemental speciation. Under the optimized conditions, the enrichment factor obtained for PbII, trimethyllead (TML), HgII, methylmercury (MetHg), and VV was 27. The calculated LOD for all studied species were as follows: 5 ng L−1, 20 ng L−1, 2 ng L−1, 10 ng L−1, and 0.4 ng L−1, respectively. The RSD values calculated with a solution containing 0.5 μg L−1 of all species were between 2.5 and 4.5%. The developed method was validated by analyzing Certified Reference Materials TMDA 64.3 for total concentration and also by recovery analysis of the species in human urine from volunteers and a seawater sample collected in Málaga. The t statistical test showed no significant differences between the certified and found values for TMDA 64.3. All the recoveries obtained from spiked human urine and seawater samples were close to 100%. All samples were analyzed using external calibration. The developed method is sensitive and promising for routine monitoring of the selected species in environmental waters and biological samples.Graphical abstract

A new electrochemical sensing material based on the MIL-101(Cr) molecular cage anchored on 2D Ti3C2TX-MXene nanosheets was prepared by using the in situ growth molecular engineering strategy. The sensing material was characterized by using different methods such as SEM, XRD, and XPS. The electrochemical sensing performance of MIL-101(Cr)/Ti3C2Tx-MXene was studied by DPV, CV, EIS, and other techniques. The electrochemical tests showed that the linear range of the modified electrode for xanthine (XA) detection was 1.5–73.0 μM and 73.0–133.0 μM, the detection limit was 0.45 μM (working potential of + 0.71 V vs. Ag/AgCl), and the performance is superior compared with the reported enzyme-free modified electrodes for detecting XA. The fabricated sensor has high selectivity and stability. It has good practicability in serum analysis with recoveries of 96.58–103.27% and a relative standard deviation (RSD) of 3.58–4.32%.Graphical Abstract